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Compound of Interest

Compound Name: Gunacin

CAS No.: 73341-70-5

Cat. No.: B1213266

Get Quote

This technical guide provides a comprehensive overview of the discovery, isolation, and initial

characterization of the quinone antibiotic, gunacin. The information is targeted towards

researchers, scientists, and drug development professionals, presenting available data in a

structured format with detailed methodologies and visualizations to facilitate understanding and

further research.

Introduction
Gunacin is a novel quinone antibiotic discovered during a screening program for antimicrobial

agents antagonized by cysteine.[1] It is produced by a strain of the fungus Ustilago sp.[1]

Gunacin exhibits a broad spectrum of activity, particularly against mycoplasmas and Gram-

positive bacteria, including multi-resistant strains.[1] Its mode of action involves the inhibition of

DNA synthesis.[1]

Physicochemical Properties
The fundamental physicochemical properties of gunacin have been determined through mass

spectroscopy and other spectroscopic methods.[1] These properties are summarized in the

table below.
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Property Value

Molecular Formula C₁₇H₁₆O₈

Molecular Weight (M+) 348.084 Da

Chemical Class Quinone Antibiotic

Table 1: Physicochemical properties of Gunacin.[1]

Biological Activity and Toxicity
Gunacin has demonstrated significant inhibitory effects against a range of microorganisms and

cell lines. Its antimicrobial spectrum and toxicity profile are detailed in the tables below.

Antimicrobial Spectrum:

Organism Type Activity Level
Specific Examples
Inhibited

Mycoplasmas Good inhibitory effect Not specified in the abstract

Gram-positive bacteria

Good inhibitory effect

(including multi-resistant

strains)

Not specified in the abstract

Gram-negative bacteria Weak activity
Proteus vulgaris (more strongly

inhibited)

Fungi
Active against specific

dermatophytes
Trichophyton mentagrophytes

Table 2: Antimicrobial Spectrum of Gunacin.[1]

Toxicity and In Vitro Activity:
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Assay Type Value

Acute Toxicity (Mice, i.p.) LD₅₀ = 16 mg/kg

Acute Toxicity (Mice, i.v.) LD₅₀ = 12 mg/kg

HeLa Cell Activity ED₅₀ = 12.11 µg/ml

Interferon Induction 1,063 units at 35 µg/ml

Table 3: Toxicity and In Vitro Activity of Gunacin.[1]

Experimental Protocols
The following methodologies are inferred from the initial discovery and characterization of

gunacin.

4.1. Screening and Discovery

The discovery of gunacin was the result of a targeted screening program aimed at identifying

antibiotics whose activity was antagonized by cysteine.[1] This suggests a workflow involving

the cultivation of various microorganisms, followed by testing their culture extracts for

antimicrobial activity in the presence and absence of cysteine to identify specific inhibitors.
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Gunacin Discovery Workflow.
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4.2. Isolation and Purification

Following the identification of the producing strain, Ustilago sp., gunacin was isolated from the

fermentation broth. While specific details of the isolation protocol are not provided in the initial

report, a general workflow for the purification of a novel antibiotic would typically involve the

following steps:

Fermentation: Large-scale cultivation of Ustilago sp. in a suitable nutrient medium to

maximize the production of gunacin.

Extraction: Separation of the fungal biomass from the culture broth, followed by solvent

extraction of the supernatant to recover the crude antibiotic.

Chromatography: A series of chromatographic techniques (e.g., column chromatography,

HPLC) would be employed to purify gunacin from the crude extract, separating it from other

metabolites.

Crystallization: The final step would likely involve the crystallization of the purified gunacin to

obtain a highly pure compound for structural analysis.

4.3. Structure Elucidation

The chemical structure of gunacin was determined using spectroscopic methods.[1]

Mass Spectrometry: High-resolution mass spectrometry was used to determine the precise

molecular weight (M+ = 348.084), which corresponds to the molecular formula C₁₇H₁₆O₈.[1]

Other Spectroscopic Data: Although not specified, techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and Infrared (IR) spectroscopy would

have been essential in piecing together the final structure of the quinone antibiotic.

Mechanism of Action
The primary mechanism of action of gunacin is the inhibition of DNA synthesis in vivo.[1]

Furthermore, its antibiotic activity is antagonized by mercapto compounds such as cysteine.[1]

This suggests that gunacin may interact with sulfhydryl groups in key enzymes involved in

DNA replication or that cysteine can otherwise inactivate the antibiotic.
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Gunacin's Biological Effects.

Conclusion
Gunacin represents a novel quinone antibiotic with promising activity against clinically relevant

pathogens, including multi-resistant Gram-positive bacteria and mycoplasmas.[1] Its discovery

highlights the value of screening strategies that explore specific biochemical interactions, such

as antagonism by cysteine.[1] Further research is warranted to fully elucidate its detailed
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mechanism of action, biosynthetic pathway, and potential for therapeutic development. The

information provided in this guide serves as a foundational resource for scientists and

researchers interested in exploring the potential of gunacin and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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